N-[(4-chlorophenyl)methyl]-2-ethylhexanamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-ethylhexanamide
• InChI: InChI=1S/C15H22ClNO/c1-3-5-6-13(4-2)15(18)17-11-12-7-9-14(16)10-8-12/h7-10,13H,3-6,11H2,1-2H3,(H,17,18)
• InChI Key: KVPCAIGVKQJANW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)NCC1=CC=C(C=C1)Cl
• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol

Description

N-[(4-chlorophenyl)methyl]-2-ethylhexanamide is an organic compound that belongs to the class of amides This compound is characterized by the presence of a chlorophenyl group attached to a hexanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-2-ethylhexanamide typically involves the reaction of 4-chlorobenzylamine with 2-ethylhexanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using larger reactors and optimizing reaction conditions such as temperature, pressure, and reaction time. The use of continuous flow reactors can also enhance the efficiency of the production process by allowing for better control over reaction parameters and reducing the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-2-ethylhexanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine group.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-2-ethylhexanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-2-ethylhexanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-2-(pyridin-4-ylmethyl)amino]benzamide
• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide

Uniqueness

N-[(4-chlorophenyl)methyl]-2-ethylhexanamide is unique due to its specific structural features, such as the presence of the 4-chlorophenyl group and the 2-ethylhexanamide backbone